6-chloro-3-ethylbenzo[d]thiazol-2(3H)-imine

• IUPAC Name: 6-chloro-3-ethyl-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C9H9ClN2S/c1-2-12-7-4-3-6(10)5-8(7)13-9(12)11/h3-5,11H,2H2,1H3
• InChI Key: XNVKDGHWMFTJJB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)SC1=N
• Molecular Formula: C9H9ClN2S
• Molecular Weight: 212.70 g/mol

Description

6-chloro-3-ethylbenzo[d]thiazol-2(3H)-imine, also known as CEBIM, is a heterocyclic compound that has been widely studied for its potential applications in various fields of research. This compound has been synthesized using different methods and its mechanism of action has been extensively investigated.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Yurttaş et al. (2014) focused on synthesizing novel thiazole-(benz)azole derivatives to investigate their anticancer activity. Among these compounds, some demonstrated significant anticancer effects against tumor cell lines, suggesting the potential of these compounds in directing tumor cells towards the apoptotic pathway, a critical aspect of anticancer action (Yurttaş et al., 2014).

Crystal Structure Analysis

Banu et al. (2014) described the synthesis and crystal structure analysis of derivatives closely related to the chemical structure . Their work provides insights into the molecular configuration, crystallization behavior, and the influence of substituents on the structural attributes of such compounds (Banu et al., 2014).

Biological Activity Investigation

Research by Jebur et al. (2018) explored the synthesis, characterization, and biological activity of new Ethyl-2-amino benzothiazole-6-carboxylate derivatives. These compounds showed promising antibacterial activities against various bacteria types, highlighting their potential as antibacterial agents (Jebur et al., 2018).

Molluscicidal Properties

El-bayouki and Basyouni (1988) investigated new thiazolo[5,4-d]pyrimidines for their molluscicidal properties against the intermediate host of schistosomiasis, indicating the versatility of thiazole derivatives in addressing different scientific and practical challenges (El-bayouki & Basyouni, 1988).

Antioxidant Capacity

Ilyasov et al. (2020) conducted a review on the ABTS/PP Decolorization Assay of Antioxidant Capacity, discussing reaction pathways underlying the assay of antioxidant capacity, which could involve compounds similar to 6-chloro-3-ethylbenzo[d]thiazol-2(3H)-imine. Their findings contribute to understanding the antioxidant properties and applications of such compounds in analytical chemistry (Ilyasov et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with cyclo-oxygenase (cox) enzymes, specifically cox-1 and cox-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Mode of Action

These compounds often exert their effects by inhibiting the activity of COX enzymes . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, where COX enzymes catalyze the conversion of arachidonic acid to prostaglandins and leukotrienes . By inhibiting COX enzymes, the compound could potentially disrupt this pathway, leading to reduced production of these inflammatory mediators .

Result of Action

The inhibition of COX enzymes and subsequent reduction in prostaglandin production could result in anti-inflammatory and analgesic effects . This could potentially make 6-chloro-3-ethylbenzo[d]thiazol-2(3H)-imine useful in the treatment of conditions characterized by inflammation and pain.